Cas no 64382-95-2 ((3,4-Dibromophenyl)methanamine)

• Product Name: (3,4-Dibromophenyl)methanamine
• CAS No: 64382-95-2
• MF: C₇H₇Br₂N
• MW: 264.945180177689
• MDL: MFCD13185497
• CID: 2791968
• PubChem ID: 12389913
• Update Time: 2025-05-20

(3,4-Dibromophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• CS-0343141
• 64382-95-2
• F83714
• AKOS025213828
• EN300-719490
• DTXSID90495966
• Benzenemethanamine, 3,4-dibromo-
• 1-(3,4-Dibromophenyl)methanamine
• 835-290-5
• (3,4-Dibromophenyl)methanamine

• MDL： MFCD13185497
• Inchi： 1S/C7H7Br2N/c8-6-2-1-5(4-10)3-7(6)9/h1-3H,4,10H2
• InChI Key： UXMFUBINPABFSZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CN)Br

Computed Properties

• Exact Mass: 264.89247g/mol
• Monoisotopic Mass: 262.89452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3,4-Dibromophenyl)methanamine

Introduction to (3,4-Dibromophenyl)methanamine (CAS No: 64382-95-2)

The compound (3,4-Dibromophenyl)methanamine (CAS No: 64382-95-2) is a significant organic compound with a unique structure and diverse applications. This compound belongs to the class of aromatic amines, characterized by the presence of a benzene ring substituted with bromine atoms at the 3 and 4 positions and an amino group attached to the methyl group. The chemical formula of this compound is C7H7Br2N, and its molecular weight is approximately 250.0 g/mol. The compound is widely studied in various fields, including organic synthesis, pharmacology, and material science.

Recent advancements in synthetic chemistry have led to novel methods for the preparation of (3,4-Dibromophenyl)methanamine. One such method involves the nucleophilic aromatic substitution reaction, where bromine atoms on the benzene ring are replaced by an amino group under specific conditions. This approach has been optimized to enhance yield and purity, making it more accessible for industrial applications. Researchers have also explored the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high efficiency.

The physical properties of (3,4-Dibromophenyl)methanamine include a melting point of around 180°C and a boiling point of approximately 350°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical reactions and formulations.

In terms of biological activity, (3,4-Dibromophenyl)methanamine has shown potential as a precursor in drug discovery. Recent studies have highlighted its role in the synthesis of bioactive molecules with anti-inflammatory and antioxidant properties. For instance, researchers have successfully synthesized derivatives of this compound that exhibit potent inhibitory effects on enzymes associated with chronic inflammatory diseases.

The application of (3,4-Dibromophenyl)methanamine extends beyond pharmaceuticals. It is also used as an intermediate in the production of advanced materials such as polyurethanes and thermoplastics. Its ability to form stable bonds with other functional groups makes it invaluable in polymer chemistry.

Moreover, recent research has focused on the environmental impact of (3,4-Dibromophenyl)methanamine. Studies have shown that this compound undergoes biodegradation under aerobic conditions, reducing its persistence in the environment. This finding is crucial for industries aiming to adopt more sustainable practices.

In conclusion, (3,4-Dibromophenyl)methanamine (CAS No: 64382-95-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis methods continue to drive innovation in both academic and industrial settings.